BENGHE Foundational & Exploratory

Check Availability & Pricing

Potential biological targets of N-
Cyclopropylpyrrolidin-3-amine

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: N-Cyclopropylpyrrolidin-3-amine

Cat. No.: B164219

[3] N-Cyclopropylpyrrolidin-3-amine | C7H14N2 | ChemSpider Structure, properties, spectra,
suppliers and links for: N-Cyclopropylpyrrolidin-3-amine. 1 [4.0] (2R)-N-
cyclopropylpyrrolidin-3-amine | C7H14N2 | ChemSpider Structure, properties, spectra,
suppliers and links for: (2R)-N-cyclopropylpyrrolidin-3-amine. 2 [4.1] (3R)-N-
Cyclopropylpyrrolidin-3-amine | C7TH14N2 - PubChem (3R)-N-Cyclopropylpyrrolidin-3-
amine is a chemical compound with the molecular formula C7H14N2. It has a molecular weight
of 126.20 g/mol . 2 [3] (3S)-N-cyclopropylpyrrolidin-3-amine | C7H14N2 | ChemSpider
Structure, properties, spectra, suppliers and links for: (3S)-N-cyclopropylpyrrolidin-3-amine.
2 N-Cyclopropyl-3-aminopyrrolidine | CAS No. 1396762-12-1 N-Cyclopropyl-3-aminopyrrolidine
is a useful research chemical. ... N-Cyclopropyl-3-aminopyrrolidine. Smiles:
C1CC(NC1)NC2CC2. Inchi: InChl=1S/C7H14N2/c1-2-6(1)8-7-4-3-9-5-7/h6-7,9H,1-5H2. For
price and availability, please contact us. Request a quote. Bulk inquiry. 2 [7.0] (R)-N-
Cyclopropylpyrrolidin-3-amine | CAS 1396762-12-1 | Selleck ... (R)-N-
Cyclopropylpyrrolidin-3-amine is a useful research chemical. ... In Vitro. In Vivo. Animal
Models. Formulation. Purity. : 95.06%. Solvent. : Water. M. Wt. : 126.2 g/mol . Formula. :
C7H14N2. CAS No. : 1396762-12-1. SDF. : Download SDF. Storage. : Powder. -20°C. 3 years.
4°C. 2 years. In solvent. -80°C. 6 months. -20°C. 1 month. 1 [7.1] (R)-N-
Cyclopropylpyrrolidin-3-amine | 1396762-12-1 - MedChemExpress (R)-N-
Cyclopropylpyrrolidin-3-amine is a pyrrolidine derivative. ... Description. (R)-N-
Cyclopropylpyrrolidin-3-amine is a pyrrolidine derivative. References.. WO2020210330A1. 2
N-Cyclopropyl-3-pyrrolidinamine dihydrochloride | C7H16CI2N2 ... N-Cyclopropyl-3-
pyrrolidinamine dihydrochloride. CAS Number: 1396762-13-2. Molecular Weight: 199.12.
Formula: C7TH16CI2N2. 2 (R)-N-Cyclopropylpyrrolidin-3-amine dihydrochloride | CAS

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b164219?utm_src=pdf-interest
https://www.benchchem.com/product/b164219?utm_src=pdf-body
https://www.benchchem.com/product/b164219?utm_src=pdf-body
https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQF-Mh_X9y52z3XpU9H2F-6H7Yt68iWkLzXm6h2tFk3K_L57t1e_8qD3v66_04481_x-zD6lX3Q4j_j6z1c_gQ==
https://www.benchchem.com/product/b164219?utm_src=pdf-body
https://www.benchchem.com/product/b164219?utm_src=pdf-body
https://www.benchchem.com/product/b164219?utm_src=pdf-body
https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQG7qjNqf-L2zW3_n-zH4R3-i6F4-tq02zXJ-k3-l3x4j_j57t1e_8qD3v66_04481_x-zD6lX3Q4j_j6z1c_gQ==
https://www.benchchem.com/product/b164219?utm_src=pdf-body
https://www.benchchem.com/product/b164219?utm_src=pdf-body
https://www.benchchem.com/product/b164219?utm_src=pdf-body
https://www.benchchem.com/product/b164219?utm_src=pdf-body
https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQG7qjNqf-L2zW3_n-zH4R3-i6F4-tq02zXJ-k3-l3x4j_j57t1e_8qD3v66_04481_x-zD6lX3Q4j_j6z1c_gQ==
https://discovery.ucl.ac.uk/id/eprint/10184398/1/jm-2023-01173v.R2_Proof.pdf
https://www.benchchem.com/product/b164219?utm_src=pdf-body
https://www.benchchem.com/product/b164219?utm_src=pdf-body
https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQG7qjNqf-L2zW3_n-zH4R3-i6F4-tq02zXJ-k3-l3x4j_j57t1e_8qD3v66_04481_x-zD6lX3Q4j_j6z1c_gQ==
https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQG7qjNqf-L2zW3_n-zH4R3-i6F4-tq02zXJ-k3-l3x4j_j57t1e_8qD3v66_04481_x-zD6lX3Q4j_j6z1c_gQ==
https://www.benchchem.com/product/b164219?utm_src=pdf-body
https://www.benchchem.com/product/b164219?utm_src=pdf-body
https://www.benchchem.com/product/b164219?utm_src=pdf-body
https://www.benchchem.com/product/b164219?utm_src=pdf-body
https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQF-Mh_X9y52z3XpU9H2F-6H7Yt68iWkLzXm6h2tFk3K_L57t1e_8qD3v66_04481_x-zD6lX3Q4j_j6z1c_gQ==
https://www.benchchem.com/product/b164219?utm_src=pdf-body
https://www.benchchem.com/product/b164219?utm_src=pdf-body
https://www.benchchem.com/product/b164219?utm_src=pdf-body
https://www.benchchem.com/product/b164219?utm_src=pdf-body
https://www.benchchem.com/product/b164219?utm_src=pdf-body
https://www.benchchem.com/product/b164219?utm_src=pdf-body
https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQG7qjNqf-L2zW3_n-zH4R3-i6F4-tq02zXJ-k3-l3x4j_j57t1e_8qD3v66_04481_x-zD6lX3Q4j_j6z1c_gQ==
https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQG7qjNqf-L2zW3_n-zH4R3-i6F4-tq02zXJ-k3-l3x4j_j57t1e_8qD3v66_04481_x-zD6lX3Q4j_j6z1c_gQ==
https://www.benchchem.com/product/b164219?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b164219?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

1396762-13-2 (R)-N-Cyclopropylpyrrolidin-3-amine dihydrochloride is a useful research
chemical. 1 N-Cyclopropylpyrrolidin-3-amine hydrochloride | C7H15CIN2 - PubChem N-
Cyclopropylpyrrolidin-3-amine hydrochloride is a chemical compound with the formula
C7H15CIN2. It has a molecular weight of 162.66 g/mol . 1 N-Cyclopropyl-3-pyrrolidinamine |
1396762-12-1 - LGC Standards N-Cyclopropyl-3-pyrrolidinamine; CAS Number: 1396762-12-1;
EC Number: 831-291-1; Synonyms: N-Cyclopropylpyrrolidin-3-amine; (3S)-N-
Cyclopropylpyrrolidin-3-amine; (3R)-N-Cyclopropylpyrrolidin-3-amine; Molecular Formula:
C7H14N2; Molecular Weight: 126.20; 2 (R)-N-Cyclopropylpyrrolidin-3-amine
dihydrochloride, 97%, 1396762 ... (R)-N-Cyclopropylpyrrolidin-3-amine dihydrochloride,
97%, CAS 1396762-13-2, (R)-N-Cyclopropyl-3-aminopyrrolidine Dihydrochloride,
C7H14N2.2HCI, from Carbosynth. 1 N-Cyclopropylpyrrolidin-3-amine | CAS 1396762-12-1 |
Selleckchem N-Cyclopropylpyrrolidin-3-amine is a useful research chemical. ... In Vitro. In
Vivo. Animal Models. Formulation. Purity. : 95.06%. Solvent. : Water. M. Wt. : 126.2 g/mol .
Formula. : C7H14N2. CAS No. : 1396762-12-1. SDF. : Download SDF. Storage. : Powder.
-20°C. 3 years. 4°C. 2 years. In solvent. -80°C. 6 months. -20°C. 1 month. 1 (R)-N-
Cyclopropylpyrrolidin-3-amine dihydrochloride | 1396762-13-2 (R)-N-
Cyclopropylpyrrolidin-3-amine dihydrochloride is a pyrrolidine derivative. ... Description. (R)-
N-Cyclopropylpyrrolidin-3-amine dihydrochloride is a pyrrolidine derivative. References..
W02020210330A1. 2 (R)-N-Cyclopropylpyrrolidin-3-amine hydrochloride | C7TH15CIN2 -
PubChem (R)-N-Cyclopropylpyrrolidin-3-amine hydrochloride is a chemical compound with
the formula C7H15CIN2. It has a molecular weight of 162.66 g/mol . 1 N-
Cyclopropylpyrrolidin-3-amine - CAS 1396762-12-1 - Synthesis ... N-
Cyclopropylpyrrolidin-3-amine is a building block. 2 (3R)-N-Cyclopropylpyrrolidin-3-amine
- Biosynth (3R)-N-Cyclopropylpyrrolidin-3-amine is a useful research chemical. 1 (R)-N-
Cyclopropylpyrrolidin-3-amine | CAS 1396762-12-1 | Bio-Techne (R)-N-
Cyclopropylpyrrolidin-3-amine is a useful research chemical. 1 N-Cyclopropylpyrrolidin-3-
amine | CAS 1396762-12-1 - Kanto Chemical N-Cyclopropylpyrrolidin-3-amine | CAS
1396762-12-1 | C7TH14N2 | 126.20 | KANTO CHEMICAL CO.,INC. provides more than 100000
products including general reagents, specialty chemicals for research, and custom-made
products. 2 N-Cyclopropylpyrrolidin-3-amine | 1396762-12-1 - AstaTech N-
Cyclopropylpyrrolidin-3-amine is a useful research chemical. 2 (R)-N-
Cyclopropylpyrrolidin-3-amine | 1396762-12-1 - AstaTech (R)-N-Cyclopropylpyrrolidin-3-
amine is a useful research chemical. 1 (R)-N-Cyclopropylpyrrolidin-3-amine | 1396762-12-1
- Combi-Blocks Buy (R)-N-Cyclopropylpyrrolidin-3-amine, a pyrrolidine derivative, from
Combi-Blocks. 2 (3R)-N-Cyclopropylpyrrolidin-3-amine 1396762-12-1 | Chemsky (3R)-N-
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Cyclopropylpyrrolidin-3-amine, 1396762-12-1, C7H14N2, Pyrrolidines. 2 N-
Cyclopropylpyrrolidin-3-amine 1396762-12-1 - BLDpharm N-Cyclopropylpyrrolidin-3-
amine, CAS 1396762-12-1, is a useful research chemical. 1 (3R)-N-Cyclopropylpyrrolidin-3-
amine | CAS 1396762-12-1 | J&K Scientific (3R)-N-Cyclopropylpyrrolidin-3-amine, CAS
1396762-12-1, is a useful research chemical. 1 (R)-N-Cyclopropylpyrrolidin-3-amine | CAS
1396762-12-1 - Enamine (R)-N-Cyclopropylpyrrolidin-3-amine is a useful research chemical.
1 N-Cyclopropylpyrrolidin-3-amine | CAS 1396762-12-1 | J&K Scientific N-
Cyclopropylpyrrolidin-3-amine, CAS 1396762-12-1, is a useful research chemical. 1 (R)-N-
Cyclopropylpyrrolidin-3-amine | 1396762-12-1 - BLDpharm (R)-N-Cyclopropylpyrrolidin-3-
amine, CAS 1396762-12-1, is a useful research chemical. 1 (R)-N-Cyclopropylpyrrolidin-3-
amine | CAS 1396762-12-1 - Activate ... (R)-N-Cyclopropylpyrrolidin-3-amine is a useful
research chemical. 1 (R)-N-Cyclopropylpyrrolidin-3-amine | CAS 1396762-12-1 - Chemenu
(R)-N-Cyclopropylpyrrolidin-3-amine is a useful research chemical. 1 (R)-N-
Cyclopropylpyrrolidin-3-amine | 1396762-12-1 - Chem-Space (R)-N-Cyclopropylpyrrolidin-
3-amine is a useful research chemical. 2 (R)-N-Cyclopropylpyrrolidin-3-amine | 1396762-12-
1 - A2B Chem (R)-N-Cyclopropylpyrrolidin-3-amine is a useful research chemical. 2 (R)-N-
Cyclopropylpyrrolidin-3-amine | CAS 1396762-12-1 | AKosConsult (R)-N-
Cyclopropylpyrrolidin-3-amine is a useful research chemical. 1 (R)-N-
Cyclopropylpyrrolidin-3-amine | 1396762-12-1 - Amadis Chemical (R)-N-
Cyclopropylpyrrolidin-3-amine is a useful research chemical. 2 N-Cyclopropylpyrrolidin-3-
amine | CAS 1396762-12-1 | Biosynth N-Cyclopropylpyrrolidin-3-amine is a useful research
chemical. 1 (R)-N-Cyclopropylpyrrolidin-3-amine | 1396762-12-1 - Acadechem (R)-N-
Cyclopropylpyrrolidin-3-amine is a useful research chemical. 2 (3R)-N-
Cyclopropylpyrrolidin-3-amine | CAS 1396762-12-1 - Oakwood ... (3R)-N-
Cyclopropylpyrrolidin-3-amine is a useful research chemical. 1 (R)-N-
Cyclopropylpyrrolidin-3-amine | CAS 1396762-12-1 - Avanti ... (R)-N-
Cyclopropylpyrrolidin-3-amine is a useful research chemical. 1 (R)-N-
Cyclopropylpyrrolidin-3-amine | 1396762-12-1 - Ark Pharm (R)-N-Cyclopropylpyrrolidin-3-
amine is a useful research chemical. 2 (R)-N-Cyclopropylpyrrolidin-3-amine | CAS 1396762-
12-1 - Apollo ... (R)-N-Cyclopropylpyrrolidin-3-amine is a useful research chemical. 1 (R)-N-
Cyclopropylpyrrolidin-3-amine | 1396762-12-1 - Accel Pharmtech (R)-N-
Cyclopropylpyrrolidin-3-amine is a useful research chemical. 2 (R)-N-
Cyclopropylpyrrolidin-3-amine | 1396762-12-1 - AK Scientific (R)-N-Cyclopropylpyrrolidin-
3-amine is a useful research chemical. 2 (R)-N-Cyclopropylpyrrolidin-3-amine | 1396762-12-
1 - ABCR (R)-N-Cyclopropylpyrrolidin-3-amine is a useful research chemical. 2 (R)-N-
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Cyclopropylpyrrolidin-3-amine | 1396762-12-1 - Alichem (R)-N-Cyclopropylpyrrolidin-3-
amine is a useful research chemical. 2 (R)-N-Cyclopropylpyrrolidin-3-amine | 1396762-12-1
- Angene (R)-N-Cyclopropylpyrrolidin-3-amine is a useful research chemical. 2 (R)-N-
Cyclopropylpyrrolidin-3-amine | 1396762-12-1 - Ambinter (R)-N-Cyclopropylpyrrolidin-3-
amine is a useful research chemical. 2 (R)-N-Cyclopropylpyrrolidin-3-amine | 1396762-12-1
- ChemDiv (R)-N-Cyclopropylpyrrolidin-3-amine is a useful research chemical. 2 (R)-N-
Cyclopropylpyrrolidin-3-amine | 1396762-12-1 - ChemBridge (R)-N-Cyclopropylpyrrolidin-
3-amine is a useful research chemical. 2 (R)-N-Cyclopropylpyrrolidin-3-amine | 1396762-12-
1 - ChemPur (R)-N-Cyclopropylpyrrolidin-3-amine is a useful research chemical. 2 (R)-N-
Cyclopropylpyrrolidin-3-amine | 1396762-12-1 - ChemScence (R)-N-
Cyclopropylpyrrolidin-3-amine is a useful research chemical. 2 (R)-N-
Cyclopropylpyrrolidin-3-amine | 1396762-12-1 - Chemex (R)-N-Cyclopropylpyrrolidin-3-
amine is a useful research chemical. 2 (R)-N-Cyclopropylpyrrolidin-3-amine | 1396762-12-1
- Chemieliva (R)-N-Cyclopropylpyrrolidin-3-amine is a useful research chemical. 2 (R)-N-
Cyclopropylpyrrolidin-3-amine | 1396762-12-1 - CheMondis (R)-N-Cyclopropylpyrrolidin-3-
amine is a useful research chemical. 2 (R)-N-Cyclopropylpyrrolidin-3-amine | 1396762-12-1
- Chemspace (R)-N-Cyclopropylpyrrolidin-3-amine is a useful research chemical. 2 (R)-N-
Cyclopropylpyrrolidin-3-amine | 1396762-12-1 - ChemFuture (R)-N-Cyclopropylpyrrolidin-
3-amine is a useful research chemical. 2 (R)-N-Cyclopropylpyrrolidin-3-amine | 1396762-12-
1 - ChemHere (R)-N-Cyclopropylpyrrolidin-3-amine is a useful research chemical. 4 (R)-N-
Cyclopropylpyrrolidin-3-amine | 1396762-12-1 - Chemik (R)-N-Cyclopropylpyrrolidin-3-
amine is a useful research chemical. 2 (R)-N-Cyclopropylpyrrolidin-3-amine | 1396762-12-1
- Chemimpex (R)-N-Cyclopropylpyrrolidin-3-amine is a useful research chemical. 2 (R)-N-
Cyclopropylpyrrolidin-3-amine | 1396762-12-1 - Chem-Impex (R)-N-Cyclopropylpyrrolidin-
3-amine is a useful research chemical. 2 (R)-N-Cyclopropylpyrrolidin-3-amine | 1396762-12-
1 - Chem-Is-Try (R)-N-Cyclopropylpyrrolidin-3-amine is a useful research chemical. --
INVALID-LINK-- Technical Guide: Potential Biological Targets of N-Cyclopropylpyrrolidin-3-
amine**

For Researchers, Scientists, and Drug Development Professionals

Abstract

N-Cyclopropylpyrrolidin-3-amine and its derivatives are emerging as critical components in
the development of novel therapeutics, particularly in the realm of neurodegenerative diseases.
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This technical guide synthesizes the current understanding of the biological targets of this
molecule, focusing on its role as a key structural moiety in RNA-splicing modulators. We
provide a comprehensive overview of its mechanism of action, supported by available data,
detailed experimental protocols, and visual representations of the relevant biological pathways
and experimental workflows.

Introduction

N-Cyclopropylpyrrolidin-3-amine is a pyrrolidine derivative that has garnered significant
interest in medicinal chemistry. [7.1] While the molecule itself is often used as a building block
in the synthesis of more complex compounds, its structural features contribute significantly to
the biological activity of the final drug candidates. This guide will focus on the biological targets
of compounds that incorporate the N-Cyclopropylpyrrolidin-3-amine scaffold.

Primary Biological Target: Pre-mRNA Splicing

Current research strongly indicates that derivatives of N-Cyclopropylpyrrolidin-3-amine are
potent modulators of pre-messenger RNA (pre-mRNA) splicing. Specifically, these compounds
have been identified as agents that can lower the levels of the huntingtin (HTT) protein, which
is the causative agent in Huntington's disease.

Mechanism of Action: Modulation of HTT Pre-mRNA
Splicing

The primary mechanism of action for these compounds involves the modulation of the splicing
of the HTT pre-mRNA. They promote the inclusion of a pseudoexon, which contains a
premature termination codon, at the junction of exon 49 and 50. This aberrant splicing event
leads to the production of a non-functional mMRNA transcript.

This altered transcript is then targeted and degraded by the cell's nonsense-mediated decay
(NMD) pathway. The ultimate result is a significant reduction in the levels of both the wild-type
and the mutant huntingtin (mHTT) protein. This approach is particularly promising for
Huntington's disease, as it addresses the root cause of the disease by reducing the amount of
the toxic mHTT protein.
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Caption: Mechanism of HTT protein reduction by N-Cyclopropylpyrrolidin-3-amine
derivatives.

Quantitative Data

While specific binding affinity data (e.qg., Ki, IC50) for N-Cyclopropylpyrrolidin-3-amine itself
is not readily available in the public domain, the potency of its derivatives as HTT-splicing
modulators has been evaluated. For instance, a highly optimized pyrazinamide derivative
incorporating this scaffold has demonstrated significant HTT lowering in both human
Huntington's disease stem cells and in mouse models of the disease.

Compound
Target Effect Model System Reference

Class
Pyrazinamide
derivative Human HD stem

o Reduction of
containing N- HTT pre-mRNA ] cells, BACHD

HTT protein

Cyclopropylpyrrol mouse model

idin-3-amine

Experimental Protocols

The identification and characterization of these RNA-splicing modulators involve a series of
sophisticated experimental procedures.

Synthesis of N-Cyclopropylpyrrolidin-3-amine
Derivatives

A general procedure for the synthesis of related compounds involves the reaction of (R)-N-
Cyclopropylpyrrolidin-3-amine dihydrochloride with a suitable carboxylic acid or acid
chloride.

Example Protocol: (R)-N-Cyclopropylpyrrolidin-3-amine dihydrochloride (500 mg), prepared
by treating tert-Butyl (R)-3-(cyclopropylamino)pyrrolidine-1-carboxylate with 4N HCI in dioxane,
is reacted with a substituted pyrazinamide or a similar heterocyclic carboxylic acid in the
presence of a coupling agent (e.g., HATU) and a base (e.g., DIPEA) in a suitable solvent like
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DMF. The reaction mixture is stirred at room temperature until completion, followed by standard
aqueous work-up and purification by flash chromatography.

Starting Materials:
(R)-N-Cyclopropylpyrrolidin-3-amine
Substituted Carboxylic Acid
Coupling Agent (e.g., HATU)
Base (e.g., DIPEA)
Solvent (e.g., DMF)

Reaction Mixture

(StiratRT) Aqueous Work-up Flash Chromatography < Purified Derivative =

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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and industry. Email: info@benchchem.com
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